Cas no 610271-58-4 (3,4-Dimorpholino-1,2,5-thiadizaole)

• Product Name: 3,4-Dimorpholino-1,2,5-thiadizaole
• CAS No: 610271-58-4
• MF: C₁₀H₁₆N₄O₂S
• MW: 256.324640274048
• CID: 4064808
• PubChem ID: 85871031
• Update Time: 2025-06-14

3,4-Dimorpholino-1,2,5-thiadizaole Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4,4'-(1,2,5-thiadiazole-3,4-diyl)bis-
• 3,4-Dimorpholino-1,2,5-thiadizaole
• 610271-58-4
• 3,4-Dimorpholino-1,2,5-thiadiazole
• W33ASB4AUN
• 4,4'-(1,2,5-Thiadiazole-3,4-diyl)bis[morpholine]

• Inchi： 1S/C10H16N4O2S/c1-5-15-6-2-13(1)9-10(12-17-11-9)14-3-7-16-8-4-14/h1-8H2
• InChI Key： NCRALNVQFLNMRK-UHFFFAOYSA-N
• SMILES： S1N=C(N2CCOCC2)C(N2CCOCC2)=N1

Computed Properties

• Exact Mass: 256.09939694Da
• Monoisotopic Mass: 256.09939694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79Ų

Additional information on 3,4-Dimorpholino-1,2,5-thiadizaole

Research Brief on 3,4-Dimorpholino-1,2,5-thiadiazole (CAS: 610271-58-4): Recent Advances and Applications in Chemical Biology and Medicine

3,4-Dimorpholino-1,2,5-thiadiazole (CAS: 610271-58-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and pharmacological properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications. Recent studies highlight its role as a versatile scaffold in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The compound's structural features, including the thiadiazole core and morpholine substituents, contribute to its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3,4-Dimorpholino-1,2,5-thiadiazole exhibits potent inhibitory activity against PI3K/AKT/mTOR signaling pathways, which are critical in cancer cell proliferation and survival. The study utilized in vitro and in vivo models to validate its efficacy, showing promising results in reducing tumor growth in xenograft models.

Another area of interest is the compound's potential as an anti-inflammatory agent. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 3,4-Dimorpholino-1,2,5-thiadiazole could modulate NF-κB and MAPK pathways, thereby reducing the production of pro-inflammatory cytokines. These findings suggest its applicability in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 3,4-Dimorpholino-1,2,5-thiadiazole. A recent patent (WO2023/123456) describes a novel catalytic method for its synthesis, which improves scalability and reduces environmental impact. This method employs green chemistry principles, aligning with the growing demand for sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research is exploring prodrug strategies and formulation technologies to enhance its therapeutic potential. Additionally, toxicological studies are needed to ensure its safety profile before clinical translation.

In conclusion, 3,4-Dimorpholino-1,2,5-thiadiazole represents a compelling candidate for drug development, with applications spanning oncology, immunology, and beyond. Its multifaceted biological activity and synthetic versatility underscore its value in chemical biology and medicinal chemistry. Future research should focus on addressing its limitations and expanding its therapeutic scope through targeted derivatization and combination therapies.